Cas no 1805223-28-2 (Ethyl 4-amino-3-(difluoromethyl)-2-nitropyridine-5-carboxylate)

• Product Name: Ethyl 4-amino-3-(difluoromethyl)-2-nitropyridine-5-carboxylate
• CAS No: 1805223-28-2
• MF: C₉H₉F₂N₃O₄
• MW: 261.182268857956
• CID: 4857225
• Update Time: 2025-10-29

Ethyl 4-amino-3-(difluoromethyl)-2-nitropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-3-(difluoromethyl)-2-nitropyridine-5-carboxylate

• Inchi： 1S/C9H9F2N3O4/c1-2-18-9(15)4-3-13-8(14(16)17)5(6(4)12)7(10)11/h3,7H,2H2,1H3,(H2,12,13)
• InChI Key： PJORDHFKWFRIED-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC=C(C(=O)OCC)C=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.7
• Topological Polar Surface Area: 111

Additional information on Ethyl 4-amino-3-(difluoromethyl)-2-nitropyridine-5-carboxylate

Ethyl 4-amino-3-(difluoromethyl)-2-nitropyridine-5-carboxylate: A Comprehensive Overview

Ethyl 4-amino-3-(difluoromethyl)-2-nitropyridine-5-carboxylate, with the CAS number 1805223-28-2, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which incorporates a pyridine ring with multiple functional groups, including an amino group, a difluoromethyl group, and a nitro group. These functional groups contribute to its diverse chemical reactivity and potential applications in various industries.

The pyridine ring serves as the core structure of this compound, providing a rigid framework for the attachment of other functional groups. The amino group at position 4 introduces nucleophilic properties, while the difluoromethyl group at position 3 imparts electron-withdrawing effects, enhancing the compound's reactivity. The nitro group at position 2 further increases the compound's electrophilic character, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the potential of Ethyl 4-amino-3-(difluoromethyl)-2-nitropyridine-5-carboxylate in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor for synthesizing bioactive molecules with anti-inflammatory and anticancer properties. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit significant inhibitory effects on key enzymes involved in inflammation pathways. This finding underscores its potential as a lead compound for drug discovery efforts.

In addition to its pharmaceutical applications, Ethyl 4-amino-3-(difluoromethyl)-2-nitropyridine-5-carboxylate has shown promise in the field of agrochemicals. Its ability to inhibit specific microbial enzymes makes it a candidate for developing eco-friendly pesticides and fungicides. A research team from the University of California reported that this compound demonstrates potent activity against plant pathogens, offering a sustainable alternative to conventional chemical pesticides.

The synthesis of Ethyl 4-amino-3-(difluoromethyl)-2-nitropyridine-5-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution to introduce the functional groups. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better stereocontrol in the production of this compound.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of Ethyl 4-amino-3-(difluoromethyl)-2-nitropyridine-5-carboxylate. Studies conducted by environmental chemists have revealed that this compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic ecosystems. This finding is crucial for assessing its environmental impact and ensuring its safe use in industrial applications.

Looking ahead, ongoing research is focused on expanding the scope of applications for Ethyl 4-amino-3-(difluoromethyl)-2-nitropyridine-5-carboxylate. Scientists are exploring its potential as a building block for advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). Preliminary results indicate that this compound can serve as an effective ligand for constructing MOFs with high surface area and tunable pore structures, opening new avenues for gas storage and catalysis.

In conclusion, Ethyl 4-amino-3-(difluoromethyl)-2-nitropyridine-5-carboxylate stands out as a versatile and multifunctional compound with vast potential across various scientific disciplines. Its unique chemical structure, combined with recent breakthroughs in synthesis and application studies, positions it as a key player in future innovations. As research continues to uncover new insights into its properties and uses, this compound is poised to make significant contributions to both academic and industrial advancements.